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Compound of Interest

Compound Name: Palladium(II) nitrate hydrate

Cat. No.: B3040476 Get Quote

This document provides a comprehensive overview of Palladium(II) nitrate hydrate, a key

compound in various chemical research and development applications. It is intended for

researchers, scientists, and drug development professionals, offering detailed information on its

chemical identity, properties, safety protocols, and handling procedures.

Chemical Identification and Properties
Palladium(II) nitrate hydrate is an inorganic compound with the general formula

Pd(NO₃)₂·xH₂O. It is a reddish-brown powder or chunks that are soluble in water. The degree

of hydration can vary, which is reflected in the different CAS numbers assigned to its various

forms. The most commonly referenced forms are the hydrate and the dihydrate.
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Identifier Value Source

Chemical Name Palladium(II) nitrate hydrate [1][2]

Synonyms
Palladium dinitrate hydrate,

Palladous nitrate
[3][4]

CAS Number (hydrate) 207596-32-5 [1][3][5]

CAS Number (dihydrate) 32916-07-7 [6][7]

EC Number 233-265-8 [1][6][7]

Molecular Formula Pd(NO₃)₂·xH₂O [1][3]

Molecular Weight (anhydrous

basis)
230.43 g/mol

Physical and Chemical Properties
The physical and chemical characteristics of Palladium(II) nitrate hydrate are crucial for its

proper handling and use in experimental settings.

Property Value Source

Appearance
Reddish-brown powder and

chunks
[3]

Purity
≥ 99.9% (Trace metal basis), ≥

39% Pd
[3]

Solubility Highly water soluble [1]

Stability

Light, moisture, and air

sensitive. Stable under normal

conditions.

[2][8]

Safety and Hazard Information
Palladium(II) nitrate hydrate is a hazardous substance that requires careful handling. The

following tables summarize its classification and the necessary precautionary measures.
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GHS Hazard Classification
Hazard Class Category Hazard Statement

Oxidizing Solids 1 or 2

H271: May cause fire or

explosion; strong oxidiser or

H272: May intensify fire;

oxidizer

Corrosive to Metals 1
H290: May be corrosive to

metals

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 1
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Acute Aquatic Toxicity 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects

Source:[2][6][7][9]

Precautionary Statements
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Code Precautionary Statement

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.

P220
Keep away from clothing and other combustible

materials.

P260 Do not breathe dust or mist.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301 + P330 + P331
IF SWALLOWED: Rinse mouth. Do NOT induce

vomiting.

P303 + P361 + P353
IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P310
Immediately call a POISON CENTER or

doctor/physician.

Source:[2][6][7]

Experimental Protocols: Safe Handling and Storage
Adherence to strict safety protocols is mandatory when working with Palladium(II) nitrate
hydrate.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[8]

Hand Protection: Wear suitable chemical-resistant gloves.[8]
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Skin and Body Protection: Wear a lab coat, and in cases of potential significant exposure,

consider a chemical-resistant suit.[7]

Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory

equipment.[4]

Handling and Storage:

Handle in a well-ventilated area, preferably in a fume hood.[4]

Avoid contact with skin, eyes, and clothing.[2][4]

Keep away from heat, sparks, open flames, and other ignition sources.[2][6]

Store in a tightly closed container in a cool, dry, and well-ventilated place.[4]

Keep away from combustible materials.[7]

Ground all equipment containing the material to prevent static discharge.[4]

First Aid Measures:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or

doctor.[2][7]

If on Skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or

shower. Call a physician immediately.[2][6]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. Immediate medical attention is required.[2][7]

If Inhaled: Remove to fresh air. If breathing is difficult, give oxygen. Get medical attention.[4]

Spill and Disposal:

Evacuate personnel to a safe area.[2]

Wear appropriate PPE.
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Avoid dust formation.[7]

Sweep up and shovel into suitable containers for disposal.[2]

Do not flush into surface water or sanitary sewer system.[2]

Dispose of in accordance with local, state, and federal regulations.

Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Palladium(II)
nitrate hydrate.
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Preparation

Handling

Emergency Procedures

Cleanup & Disposal

Assess Risks & Review SDS

Select & Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Weigh & Dispense Chemical
(Avoid Dust Generation)

Perform Experiment

Store in Tightly Sealed Container
(Cool, Dry, Ventilated Area) Spill or Exposure Occurs

Decontaminate Work Area Evacuate Area

Spill

Administer First Aid
(as per SDS)

Exposure

Contain Spill
(if safe to do so) Seek Immediate Medical Attention

Dispose of Contaminated Materials Properly

Dispose of Waste
(According to Regulations)

Remove & Clean PPE

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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